3,3'-hexane-1,6-diylbis(4-hydroxy-4-methyl-1-oxa-3-azaspiro[4.5]decan-2-one)

• IUPAC Name: 4-hydroxy-3-[6-(4-hydroxy-4-methyl-2-oxo-1-oxa-3-azaspiro[4.5]decan-3-yl)hexyl]-4-methyl-1-oxa-3-azaspiro[4.5]decan-2-one
• InChI: InChI=1S/C24H40N2O6/c1-21(29)23(13-7-5-8-14-23)31-19(27)25(21)17-11-3-4-12-18-26-20(28)32-24(22(26,2)30)15-9-6-10-16-24/h29-30H,3-18H2,1-2H3
• InChI Key: CJNRTKUITDJABS-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2(CCCCC2)OC(=O)N1CCCCCCN3C(=O)OC4(C3(C)O)CCCCC4)O
• Molecular Formula: C24H40N2O6
• Molecular Weight: 452.6 g/mol

Description

‘3,3’-hexane-1,6-diylbis(4-hydroxy-4-methyl-1-oxa-3-azaspiro[4.5]decan-2-one)’ is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This compound is also known as ‘HDOA’ and has been synthesized using various methods.’

Mechanism of Action

The mechanism of action of ‘HDOA’ is not fully understood. However, studies have suggested that the compound may interact with cell membranes and disrupt their structure. This could lead to the inhibition of bacterial and fungal growth. ‘HDOA’ has also been shown to have antioxidant properties, which could contribute to its potential therapeutic applications.
Biochemical and Physiological Effects:
‘HDOA’ has been shown to have low toxicity and is well-tolerated in animal studies. The compound has been reported to have no significant effects on blood pressure, heart rate, or body temperature. Additionally, ‘HDOA’ has been shown to have no adverse effects on liver or kidney function.

Advantages and Limitations for Lab Experiments

One of the main advantages of ‘HDOA’ is its water solubility, which makes it easy to use in various experimental setups. The compound is also stable and can be stored for extended periods without degradation. However, one of the limitations of ‘HDOA’ is its relatively low yield, which could make it challenging to produce large quantities of the compound for commercial applications.

Future Directions

There are several potential future directions for ‘HDOA’ research. One of the main areas of interest is the development of novel drug delivery systems using ‘HDOA’ as a carrier. Additionally, further studies are needed to fully understand the mechanism of action of ‘HDOA’ and its potential therapeutic applications. Finally, there is a need for more efficient synthesis methods to produce ‘HDOA’ in larger quantities.
Conclusion:
In conclusion, ‘HDOA’ is a promising compound with potential applications in drug delivery and antibacterial/antifungal therapies. The compound has been synthesized using various methods and has been shown to have low toxicity and excellent water solubility. Further research is needed to fully understand the mechanism of action of ‘HDOA’ and its potential applications in the field of medicine.

Scientific Research Applications

‘HDOA’ has been extensively studied for its potential applications in the field of drug delivery. The compound has been shown to have excellent water solubility and can form stable complexes with various drugs. The spirocyclic structure of ‘HDOA’ also makes it a promising candidate for developing novel drug delivery systems. Additionally, ‘HDOA’ has been studied for its antibacterial and antifungal properties.